Cas no 1491647-45-0 (2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl-)

• Product Name: 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl-
• CAS No: 1491647-45-0
• MF: C₁₁H₁₃FOS
• MW: 212.283725500107
• CID: 5190389
• Update Time: 2025-05-23

2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl-
• 1-((3-Fluorophenyl)thio)-3-methylbutan-2-one

• Inchi： 1S/C11H13FOS/c1-8(2)11(13)7-14-10-5-3-4-9(12)6-10/h3-6,8H,7H2,1-2H3
• InChI Key： RYUKMYUDDADMSJ-UHFFFAOYSA-N
• SMILES： C(SC1=CC=CC(F)=C1)C(=O)C(C)C

Additional information on 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl-

Recent Advances in the Study of 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl- (CAS: 1491647-45-0)

In recent years, the compound 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl- (CAS: 1491647-45-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a fluorophenylthio moiety and a methyl-substituted butanone backbone makes it a compelling candidate for drug development, particularly in targeting specific enzymatic pathways and receptor interactions.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl-. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by comprehensive in vitro and in vivo assays to assess its pharmacological properties. The results indicated that the compound exhibits potent inhibitory activity against a range of kinases implicated in inflammatory and oncogenic processes, suggesting its potential as a lead compound for further development.

Another significant finding comes from a collaborative study between academic and industrial researchers, which investigated the compound's mechanism of action at the molecular level. Using X-ray crystallography and molecular docking simulations, the team elucidated the binding interactions between 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl- and its target proteins. These insights are invaluable for the rational design of derivatives with enhanced selectivity and efficacy.

In addition to its kinase inhibitory properties, preliminary data from a recent preclinical study suggest that the compound may also modulate oxidative stress pathways, offering potential applications in neurodegenerative diseases. The study, conducted in a rodent model, demonstrated a significant reduction in markers of oxidative damage following treatment with 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl-. These findings open new avenues for exploring its therapeutic utility beyond oncology and inflammation.

Despite these promising results, challenges remain in the development of 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl- as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research is focused on structural modifications to improve these pharmacokinetic parameters while retaining the compound's biological activity.

In conclusion, the latest research on 2-Butanone, 1-[(3-fluorophenyl)thio]-3-methyl- (CAS: 1491647-45-0) highlights its multifaceted potential in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable subject for continued investigation. Future studies will likely focus on expanding its therapeutic applications and overcoming the current limitations to bring this compound closer to clinical development.